Cas no 71353-61-2 (1-Tritriacontanol)
1-Tritriacontanol structure
Product Name:1-Tritriacontanol
CAS No:71353-61-2
MF:C33H68O
MW:480.892431259155
CID:571662
PubChem ID:156150
Update Time:2025-04-19
1-Tritriacontanol Chemical and Physical Properties
Names and Identifiers
-
- 1-Tritriacontanol
- 71353-61-2
- tritriacontanol
- DTXSID00221556
- n-tritriacontanol
- SCHEMBL810872
- tritriacontan-1-ol
- LMFA05000604
-
- Inchi: 1S/C33H68O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34/h34H,2-33H2,1H3
- InChI Key: ZERSFCCIRKUIFX-UHFFFAOYSA-N
- SMILES: OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 480.52734
- Monoisotopic Mass: 480.527
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 34
- Rotatable Bond Count: 31
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.8646 (rough estimate)
- Boiling Point: 508.8°C (rough estimate)
- Flash Point: 120.1°C
- Refractive Index: 1.4594 (estimate)
- PSA: 20.23
1-Tritriacontanol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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